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This guide provides a comprehensive overview of the essential thermodynamic properties of

helium-oxygen (heliox) mixtures. A thorough understanding of these properties is critical for the

application of heliox in medical and research settings, particularly in respiratory therapies and

drug delivery systems. The unique physical characteristics of heliox, primarily its low density,

significantly influence its behavior and therapeutic efficacy.[1][2]

Core Thermodynamic and Physical Properties
Helium-oxygen mixtures are characterized by several key physical properties that distinguish

them from air (a mixture of nitrogen and oxygen). These properties are dependent on the

composition of the mixture (i.e., the relative percentages of helium and oxygen), temperature,

and pressure.[3] The most therapeutically relevant property is the mixture's low density, which

reduces the work of breathing in patients with airway obstruction.[4][5]

The density of a heliox mixture is significantly lower than that of air. For example, a common

80:20 mixture of helium and oxygen is about 2.5 times less dense than air.[6] This lower

density minimizes turbulent flow in the airways, converting it to more efficient laminar flow,

which decreases airway resistance and the effort required for ventilation.[1][5]
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Table 1: Density of Helium, Oxygen, and Common Heliox Mixtures at Standard Conditions

(0°C and 1 atm)

Gas/Mixture
Composition
(He/O₂)

Molar Mass ( g/mol
)

Density (g/L)

Helium 100/0 4.00 0.176[7]

Oxygen 0/100 32.00 1.408[7]

Heliox 80/20 80/20 9.60 ~0.429

Heliox 70/30 70/30 12.40 ~0.554

Air
(78% N₂, 21% O₂,

etc.)
~28.97 1.292

Note: Densities for mixtures are calculated based on ideal gas laws and component molar

masses.

While density is dramatically reduced, the viscosity of heliox is similar to that of air.[5][8] In the

smaller airways where gas flow is predominantly laminar, resistance is influenced more by

viscosity than density.[5] However, in the larger airways, where obstruction often leads to

turbulent flow, the low density of heliox is the dominant factor in reducing resistance.[5]

Table 2: Dynamic Viscosity of Helium, Oxygen, and a Heliox Mixture

Gas/Mixture
Composition
(He/O₂)

Temperature (°C)
Dynamic Viscosity
(μPa·s)

Helium 100/0 25 19.8

Oxygen 0/100 25 20.7

Heliox 80/20 80/20 25 ~20.0

Air (N₂/O₂) 25 18.6

Note: Viscosity of mixtures can be complex to calculate and is best determined experimentally.

The value for Heliox 80/20 is an approximation.
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Helium has a thermal conductivity that is significantly higher than that of nitrogen or oxygen.[3]

[9] This means heliox mixtures conduct heat more effectively. This property is particularly

important in hyperbaric environments, such as deep-sea diving, where the high thermal

conductivity of helium can lead to increased body heat loss.[3] In medical applications, this

property does not typically pose a significant clinical challenge.

Table 3: Thermal Conductivity of Common Gases

Gas Thermal Conductivity (W/m·K) at 25°C

Helium 0.1513

Oxygen 0.0266

Nitrogen 0.0258

Air 0.0262

Note: The thermal conductivity of a mixture will vary with the concentration of its components.

[3]

The specific heat capacity of helium is very high. This property, combined with thermal

conductivity, influences the heat transfer characteristics of the gas mixture. Equations have

been derived to describe the specific heat of helium-oxygen mixtures as a function of

temperature, pressure, and helium content.[3]

Table 4: Specific Heat Capacity of Helium and Oxygen at Constant Pressure (Cp)

Gas
Molar Mass ( g/mol
)

Gas Constant (R)
(kJ/kg·K)

Specific Heat (Cp)
(kJ/kg·K) at 300K

Helium 4.003 2.0771 5.1926

Oxygen 31.999 0.2598 0.918

Source: Adapted from standard thermodynamic tables.[10][11]
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The interplay between the physical properties of heliox and physiological principles underpins

its therapeutic use. The primary variables of gas composition, temperature, and pressure

dictate the thermodynamic properties, which in turn affect the work of breathing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1219071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Heliox Properties to Clinical Outcomes
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Caption: Relationship between variables, properties, and clinical outcome.
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Experimental Protocols for Property Determination
Accurate measurement of the thermodynamic properties of gas mixtures is essential for

validating theoretical models and ensuring clinical efficacy. Standardized experimental

protocols are employed for this purpose.

The transient hot-wire (THW) method is a highly accurate and widely used technique for

measuring the thermal conductivity of gases and liquids.[12] It avoids issues with convection,

which can skew results in other methods.[12]

Protocol Summary:

Apparatus: The core of the apparatus consists of one or two thin platinum wires stretched

vertically within a pressure-sealed vessel containing the gas mixture.[13][14] These wires act

as both a heating element and a resistance thermometer.[12]

Principle: A step voltage is applied to the wire, causing it to heat up. The rate at which the

wire's temperature increases over a short period (typically ~1 second) is precisely measured

by monitoring its change in electrical resistance.[12]

Data Acquisition: High-speed data acquisition systems record the voltage and current to

calculate the temperature rise as a function of time.[15]

Calculation: The thermal conductivity of the surrounding gas is determined from the slope of

the temperature rise versus the logarithm of time. The method is based on a well-established

theoretical model of heat conduction from a linear source.[15][16]

Calibration & Corrections: The THW method has the advantage of not requiring calibration.

[12] However, corrections are applied to account for non-ideal conditions.[15]

Gas viscosity can be measured using several techniques, including transpiration methods like

the capillary tube viscometer, which relies on Poiseuille's law.[17]

Protocol Summary (Capillary Tube Method):

Apparatus: A constant temperature bath, a gas reservoir, a capillary tube of known

dimensions (radius and length), and a system to measure the volume flow rate and pressure
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differential across the capillary.[17]

Procedure: The helium-oxygen mixture is allowed to flow through the capillary tube under a

constant, known pressure difference.[17]

Measurement: The volume of gas that flows through the tube in a given time is measured.

Calculation: Poiseuille's equation, which relates flow rate, pressure drop, and fluid viscosity,

is used to calculate the absolute viscosity of the gas mixture.[17]

Calibration: To minimize errors from irregularities in the capillary's dimensions, the apparatus

is often calibrated using a reference gas with a precisely known viscosity.[17]

The diagram below illustrates a generalized workflow for these types of experimental

determinations.
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Generalized Experimental Workflow for Gas Property Measurement

Sample Preparation
(Gas Mixture of Known Composition)

Apparatus Setup & Calibration
(e.g., THW cell, Viscometer)

Set Environmental Conditions
(Temperature & Pressure)

Initiate Measurement
(e.g., Apply Voltage Step, Start Flow)

Data Acquisition
(Record V(t), R(t), Flow Rate, ΔP)

Data Analysis & Correction
(Apply Theoretical Model)

Determine Thermodynamic Property
(λ, η)
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Caption: General workflow for experimental property determination.
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This guide provides foundational data and methodologies for professionals working with

helium-oxygen mixtures. The provided tables offer quick reference values, while the detailed

protocols and diagrams illustrate the scientific principles underlying the measurement and

application of these unique therapeutic gases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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